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molecular formula C14H17NO2 B175240 3-(Cyclopentyloxy)-4-methoxyphenylacetonitrile CAS No. 141333-36-0

3-(Cyclopentyloxy)-4-methoxyphenylacetonitrile

Cat. No. B175240
CAS RN: 141333-36-0
M. Wt: 231.29 g/mol
InChI Key: KOIFVFCAXJUKHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05889014

Procedure details

A mixture of 3-cyclopentyloxy-4-methoxybenzyl chloride (119 grams, 0.49 mol), 120 milliliters of methylene chloride, KCN (70.7 grams, 1.09 mol), benzyltriethylammonium chloride (35 grams, 0.015 mol) and water (120 milliliters) was stirred vigorously at room temperature for 48 hours. The reaction mixture was diluted with. methylene chloride and the layers were separated. The methylene chloride solution was extracted several times with water and evaporated to yield 3-cyclopentyloxy-4-methoxyphenylacetonitrile (109 grams, 95%) for the subsequent transformation.
Name
3-cyclopentyloxy-4-methoxybenzyl chloride
Quantity
119 g
Type
reactant
Reaction Step One
Name
methylene chloride
Quantity
120 mL
Type
reactant
Reaction Step One
Name
KCN
Quantity
70.7 g
Type
reactant
Reaction Step One
Name
benzyltriethylammonium chloride
Quantity
35 g
Type
catalyst
Reaction Step One
Name
water
Quantity
120 mL
Type
solvent
Reaction Step One
Name
3-cyclopentyloxy-4-methoxyphenylacetonitrile
Yield
95%

Identifiers

REACTION_CXSMILES
[CH:1]1([O:6][C:7]2[CH:8]=[C:9]([CH:12]=[CH:13][C:14]=2[O:15][CH3:16])[CH2:10]Cl)[CH2:5][CH2:4][CH2:3][CH2:2]1.C(Cl)Cl.[C-:20]#[N:21].[K+]>[Cl-].C([N+](CC)(CC)CC)C1C=CC=CC=1.O>[CH:1]1([O:6][C:7]2[CH:8]=[C:9]([CH2:10][C:20]#[N:21])[CH:12]=[CH:13][C:14]=2[O:15][CH3:16])[CH2:5][CH2:4][CH2:3][CH2:2]1 |f:2.3,4.5|

Inputs

Step One
Name
3-cyclopentyloxy-4-methoxybenzyl chloride
Quantity
119 g
Type
reactant
Smiles
C1(CCCC1)OC=1C=C(CCl)C=CC1OC
Name
methylene chloride
Quantity
120 mL
Type
reactant
Smiles
C(Cl)Cl
Name
KCN
Quantity
70.7 g
Type
reactant
Smiles
[C-]#N.[K+]
Name
benzyltriethylammonium chloride
Quantity
35 g
Type
catalyst
Smiles
[Cl-].C(C1=CC=CC=C1)[N+](CC)(CC)CC
Name
water
Quantity
120 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
was stirred vigorously at room temperature for 48 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
The reaction mixture was diluted with
CUSTOM
Type
CUSTOM
Details
methylene chloride and the layers were separated
EXTRACTION
Type
EXTRACTION
Details
The methylene chloride solution was extracted several times with water
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Details
Reaction Time
 48 h
Name
3-cyclopentyloxy-4-methoxyphenylacetonitrile
Type
product
Smiles
C1(CCCC1)OC=1C=C(C=CC1OC)CC#N
Measurements
Type Value Analysis
AMOUNT: MASS 109 g
YIELD: PERCENTYIELD 95%
YIELD: CALCULATEDPERCENTYIELD 96.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.